5-Bromo-2,3-dichlorotoluene
Overview
Description
5-Bromo-2,3-dichlorotoluene (5-Br-2,3-DCT) is a halogenated aromatic hydrocarbon commonly used in organic synthesis. This compound has a wide range of applications in scientific research, including in the fields of medicinal chemistry, biochemistry, and molecular biology. 5-Br-2,3-DCT is known to have potent antifungal, antibacterial, and anti-inflammatory properties, as well as being a potent inhibitor of certain enzymes. In addition, this compound has been used in the synthesis of a variety of drugs and other compounds, and has been studied for its potential use in cancer therapy.
Scientific Research Applications
Synthesis and Chemical Transformations
5-Bromo-2,3-dichlorotoluene is used in various chemical syntheses. For instance, it serves as a precursor in the synthesis of 4-Bromo-2-chlorotoluene, where it undergoes reduction and diazotization followed by a Sandmeyer reaction, achieving an overall yield of 68% (Xue Xu, 2006). In another study, haloanilines like 5-Bromo-2,3-dichlorotoluene are utilized as intermediates in manufacturing pesticides, dyes, and drugs, showing varied nephrotoxic effects in vitro studies (S. K. Hong et al., 2000).
Polymerization and Material Science
This compound finds applications in the field of polymerization and material science. For example, it is involved in the synthesis of poly(3-hexylthiophene) with a narrower polydispersity, which is a significant material in the field of organic electronics (Ryo Miyakoshi et al., 2004). Additionally, 5-Bromo-2,3-dichlorotoluene-related compounds are used in the synthesis of small band gap polymers, which are important for developing advanced materials with specific electronic properties (Xiaoming Wu et al., 1996).
Spectroscopy and Structure Analysis
In spectroscopy and structure analysis, derivatives of 5-Bromo-2,3-dichlorotoluene are studied for their vibrational spectroscopic properties. This aids in understanding the molecular structure and behavior, especially in terms of electron transfer and interactions within molecules (C. Arunagiri et al., 2011).
Medicinal Chemistry
In medicinal chemistry, 5-Bromo-2,3-dichlorotoluene derivatives are used in the synthesis of complex organic molecules. For instance, its derivatives are used in the palladium-catalyzed synthesis of 1-aryl-1H-indazoles, highlighting its role in the development of potentially pharmacologically active compounds (C. Cho et al., 2004).
properties
IUPAC Name |
5-bromo-1,2-dichloro-3-methylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICUYBMLOJZFUKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50348863 | |
Record name | 5-Bromo-2,3-dichlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50348863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2,3-dichlorotoluene | |
CAS RN |
204930-38-1 | |
Record name | 5-Bromo-2,3-dichlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50348863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.